Cas no 2091933-13-8 (2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl-)

• Product Name: 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl-
• CAS No: 2091933-13-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5254560
• Update Time: 2025-10-29

2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl-

• Inchi： 1S/C11H12N2O2/c14-11(15)10-12-8(6-1-2-6)5-9(13-10)7-3-4-7/h5-7H,1-4H2,(H,14,15)
• InChI Key： MIDKJHHHZKOZCZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2CC2)=CC(C2CC2)=N1

Additional information on 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl-

Comprehensive Analysis of 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl- (CAS No. 2091933-13-8)

The compound 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl- (CAS No. 2091933-13-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with cyclopropyl groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer, inflammation, and infectious diseases.

One of the key reasons for the growing interest in 4,6-dicyclopropyl-2-pyrimidinecarboxylic acid is its role in structure-activity relationship (SAR) studies. The cyclopropyl substituents enhance the molecule's metabolic stability and bioavailability, which are critical factors in modern drug design. Recent trends in AI-driven drug discovery have further highlighted the importance of such scaffolds, as computational models predict their high binding affinity to various biological targets. This aligns with the increasing number of searches for "pyrimidine derivatives in drug development" and "cyclopropyl group effects on pharmacokinetics."

From a synthetic chemistry perspective, CAS No. 2091933-13-8 serves as a versatile building block. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for high-throughput screening (HTS) campaigns, where rapid diversification of chemical libraries is essential. Industry professionals frequently search for "efficient synthesis of dicyclopropyl pyrimidines" and "applications of pyrimidinecarboxylic acids in medicinal chemistry," reflecting the compound's relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the popularity of 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl-. Unlike some traditional heterocycles, this compound exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the global shift toward sustainable chemical processes, a topic frequently queried in scientific databases. Searches like "eco-friendly synthesis of pyrimidine derivatives" underscore the demand for environmentally benign alternatives in organic synthesis.

In conclusion, 2-Pyrimidinecarboxylic acid, 4,6-dicyclopropyl- (CAS No. 2091933-13-8) represents a compelling case study in the intersection of structural innovation and practical utility. Its applications span drug discovery, agrochemicals, and materials science, making it a focal point for researchers addressing contemporary challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and discussion.